Cas no 108479-25-0 (3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester)

• Product Name: 3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester
• CAS No: 108479-25-0
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• MDL: MFCD15142847
• CID: 2146542
• Update Time: 2025-10-30

3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methoxy-4-(3-morpholinopropoxy)benzoate
• 3-METHOXY-4-(3-MORPHOLIN-4-YL-PROPOXY)-BENZOIC ACID ETHYL ESTER
• NHTAHBYEUWIXLP-UHFFFAOYSA-N
• 3-Methoxy-4-(3-morpholin-4-ylpropoxy)benzoic acid ethyl ester
• 3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester

• MDL： MFCD15142847
• Inchi： 1S/C17H25NO5/c1-3-22-17(19)14-5-6-15(16(13-14)20-2)23-10-4-7-18-8-11-21-12-9-18/h5-6,13H,3-4,7-12H2,1-2H3
• InChI Key： NHTAHBYEUWIXLP-UHFFFAOYSA-N
• SMILES： O1CCN(CCCOC2C=CC(C(=O)OCC)=CC=2OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 346
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester

3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester: A Comprehensive Overview

3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester, also known by its CAS number 108479-25-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzoic acid ethyl ester moiety with a morpholine-derived substituent. The presence of the morpholine group introduces interesting electronic and steric properties, making this compound a valuable subject for research in medicinal chemistry and material science.

The synthesis of 3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester involves a multi-step process, typically starting from the corresponding benzoic acid derivative. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the morpholine-containing intermediate. This approach not only reduces reaction time but also minimizes side reactions, leading to a more efficient production process.

The structural features of this compound make it particularly interesting for drug discovery efforts. The morpholine group is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability of drug candidates. Moreover, the methoxy group at position 3 of the benzene ring contributes to increased lipophilicity, potentially improving the compound's ability to cross cellular membranes. Recent computational studies have highlighted the potential of this compound as a lead molecule in anti-inflammatory and anti-cancer drug development.

In terms of applications, 3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester has shown promise in the field of materials science. Its ability to form self-assembled monolayers on various substrates makes it a candidate for use in nanotechnology and surface modification applications. Additionally, preliminary studies suggest that this compound may exhibit photovoltaic properties when incorporated into organic semiconductors, opening up new avenues for renewable energy research.

The toxicological profile of CAS 108479-25-0 has been a subject of recent investigation. Acute toxicity studies in experimental models indicate that this compound exhibits low toxicity at typical doses, though further long-term studies are required to fully assess its safety profile. Regulatory agencies have expressed interest in this compound due to its potential therapeutic applications, and ongoing research aims to provide comprehensive data for future regulatory submissions.

In conclusion, 3-Methoxy-4-(3-morpholin-4-yl-propoxy)-benzoic acid ethyl ester, with its unique chemical structure and versatile functional groups, represents a valuable compound for both academic and industrial research. Its potential applications span across drug discovery, materials science, and renewable energy technologies. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.